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Introduction

Cell adhesion is a fundamental biological process crucial for tissue development, immune
response, and wound healing.[1] This process is primarily mediated by the interaction of cell
surface receptors, such as integrins, with the extracellular matrix (ECM).[1][2][3] Upon binding
to ECM components like fibronectin or collagen, integrins trigger intracellular signaling
cascades that regulate cell shape, migration, and survival.[3][4] A key mediator in this signaling
pathway is the Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase that plays a
pivotal role in the assembly of focal adhesions and the regulation of cell motility.[5][6][7][8]

AZ13705339 hemihydrate is a novel small molecule inhibitor hypothesized to target the FAK
signaling pathway, thereby modulating cell-matrix interactions. This application note provides a
detailed protocol for a quantitative cell adhesion assay to evaluate the efficacy of AZ13705339
hemihydrate in inhibiting the adhesion of cells to an ECM substrate. The assay is based on
the principle of staining adherent cells with crystal violet and quantifying the retained dye
spectrophotometrically.[9][10][11]
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Integrin-Mediated Adhesion Signaling

Integrin binding to the ECM initiates the recruitment and autophosphorylation of FAK at the
Tyr397 site.[4] This event creates a binding site for Src family kinases, leading to the formation
of a FAK/Src complex that phosphorylates other downstream targets like paxillin and p130Cas.
[6][12] This cascade ultimately results in the reorganization of the actin cytoskeleton and the
stabilization of cell adhesion.[3] AZ13705339 is proposed to inhibit FAK, thereby disrupting this
signaling cascade and weakening cell adhesion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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